
An In-depth Technical Guide to 3-Amino-5-
methylpyridine-2-carbonitrile

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
3-Amino-5-methylpyridine-2-

carbonitrile

Cat. No.: B581170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 3-Amino-5-methylpyridine-2-
carbonitrile (CAS No. 1001635-30-8), a key intermediate in pharmaceutical and chemical

research. The guide details commercially available suppliers, purity levels, a representative

synthesis protocol, and its application in medicinal chemistry.

Chemical Properties and Identifiers
Molecular Formula: C₇H₇N₃[1]

Molecular Weight: 133.15 g/mol [1]

CAS Number: 1001635-30-8[1][2]

Appearance: Typically a white solid or brown crystalline material.[2][3]

Commercial Suppliers and Purity
3-Amino-5-methylpyridine-2-carbonitrile is available from various chemical suppliers with

purity levels generally suitable for research and development purposes. The table below

summarizes information from a selection of suppliers.
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Supplier Purity Notes

Shaanxi Dideu Medichem Co.

Ltd.
≥ 99.0% Minimum purity specified.[2]

Aspira Chemical 99%

INDOFINE Chemical

Company, Inc.
97% Catalog No: 08-4147.[1]

Henan Fengda Chemical Co.,

Ltd.
98%

Shaanxi Dideu New Materials

Co. Ltd.
≥ 98.0% Minimum purity specified.[2]

BOC Sciences ≥ 95% (HPLC)
Minimum purity specified by

HPLC.[4]

This list is not exhaustive and represents a snapshot of available suppliers. Pricing and

availability are subject to change.

Synthesis and Purification Protocol
A common synthetic route to 3-Amino-5-methylpyridine-2-carbonitrile involves a palladium-

catalyzed cyanation reaction. The following protocol is a representative example.

Reaction: Palladium-catalyzed cyanation of 2-chloro-5-methylpyridin-3-amine.

Materials:

2-chloro-5-methylpyridin-3-amine (1.0 eq)

Zinc cyanide (Zn(CN)₂) (1.0 eq)[2]

Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 eq)[2]

Anhydrous N,N-dimethylformamide (DMF)

Procedure:
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Under an inert argon atmosphere, dissolve 2-chloro-5-methylpyridin-3-amine in anhydrous

DMF in a suitable reaction vessel.[2]

Add zinc cyanide to the solution.[2]

Degas the reaction mixture for approximately 10 minutes.

Add the palladium catalyst, tetrakis(triphenylphosphine)palladium(0), to the mixture.[2]

Heat the reaction mixture to 105 °C and maintain stirring at this temperature for 20 hours.[2]

Monitor the reaction progress by a suitable chromatographic method (e.g., TLC or LC-MS).

Upon completion, cool the mixture to room temperature.

Purification:

The crude product is purified using silica gel column chromatography.[2]

An eluent system of ethyl acetate/petroleum ether (2/8, v/v) is used to isolate the final

product.[2]

The purified product is obtained as a white solid with a yield of approximately 65%.[2]

Characterization:

¹H NMR (400 MHz, CDCl₃): δ 2.34 (s, 3H, CH₃), 4.37 (br s, 2H, NH₂), 6.93 (d, 1H), 7.93 (d,

1H).[2]

¹³C NMR (101 MHz, CDCl₃): δ 28.7 (CH₃), 114.9 (CH), 116.3 (CN), 122.6 (CH), 138.6 (Cq),

142.2 (CH), 146.3 (Cq).[2]

The workflow for this synthesis and purification process is illustrated in the diagram below.
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Synthesis and Purification Workflow
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Caption: Workflow for the synthesis and purification of 3-Amino-5-methylpyridine-2-
carbonitrile.

Applications in Drug Development
3-Amino-5-methylpyridine-2-carbonitrile serves as a versatile reactant in the synthesis of

various biologically active molecules. One notable application is in the preparation of a new

series of orally bioavailable chemokine receptor 9 (CCR9) antagonists.[2] These antagonists

have potential therapeutic use in the treatment of inflammatory bowel disease (IBD).[2]

The general logical relationship for the role of this compound as a building block in drug

discovery is outlined below.
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Role in Drug Discovery

3-Amino-5-methylpyridine-2-carbonitrile

Chemical Synthesis
(Multi-step reactions)

Lead Compound
(e.g., CCR9 Antagonist)

Lead Optimization
(Structure-Activity Relationship)

Drug Candidate

Preclinical Studies

Clinical Trials

Potential New Drug
(e.g., for IBD)

Click to download full resolution via product page

Caption: Logical flow from a starting material to a potential drug candidate.
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This guide provides essential technical information for researchers and professionals working

with 3-Amino-5-methylpyridine-2-carbonitrile. For safety and handling information, please

refer to the Material Safety Data Sheet (MSDS) provided by your supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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